N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide and similar compounds involves complex chemical processes, including acetylation, reduction, and condensation reactions. Improvements in the technical methods for these steps have been reported, indicating a continuous effort to optimize the synthesis process for higher yields and purity. The compound has been synthesized with an overall yield of 77%, suggesting an efficient synthetic route (Gong Fenga, 2007).
Molecular Structure Analysis
The molecular structure of related compounds shows strong hydrogen bonding interactions that stabilize the crystal structure. For example, 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid crystallizes as hydrogen-bonded dimers, with dihedral angles indicating significant structural rigidity and intermolecular hydrogen bonding contributing to its stability (M. J. Jedrzejas et al., 1995).
Chemical Reactions and Properties
Chemical reactions involving N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide are indicative of its reactivity towards various chemical agents. The presence of nitro, acetyl, and benzamide functional groups offers diverse reactivity pathways, including electrophilic substitutions and conjugation reactions. The study of these reactions can provide insights into its chemical behavior and potential applications in synthesis and material science.
Physical Properties Analysis
The physical properties of compounds similar to N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide, such as solubility, melting point, and crystalline structure, are crucial for understanding their behavior in different environments. These properties are influenced by the molecular structure, as demonstrated by crystallography studies revealing the impact of hydrogen bonding and dihedral angles on stability and solubility (M. J. Jedrzejas et al., 1995).
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4/c1-10-14(7-4-8-15(10)19(22)23)16(21)18-13-6-3-5-12(9-13)17-11(2)20/h3-9H,1-2H3,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTGCEIOCSUOLEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(acetylamino)phenyl]-2-methyl-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.